Cas no 374927-41-0 (9H-Pyrrolo[3,4-b]quinolin-9-one,3-(2,3-dihydro-5-benzofuranyl)-1,2,3,4-tetrahydro-2-(2-pyridinyl)-, (3R)-)

• Product name: 9H-Pyrrolo[3,4-b]quinolin-9-one,3-(2,3-dihydro-5-benzofuranyl)-1,2,3,4-tetrahydro-2-(2-pyridinyl)-, (3R)-
• CAS No: 374927-41-0
• MF: C₂₄H₁₉N₃O₂
• MW: 381.426565408707
• CID: 1483907
• PubChem ID: 11315033

9H-Pyrrolo[3,4-b]quinolin-9-one,3-(2,3-dihydro-5-benzofuranyl)-1,2,3,4-tetrahydro-2-(2-pyridinyl)-, (3R)- Chemical and Physical Properties

Names and Identifiers

• 9H-Pyrrolo[3,4-b]quinolin-9-one,3-(2,3-dihydro-5-benzofuranyl)-1,2,3,4-tetrahydro-2-(2-pyridinyl)-, (3R)-
• (3R)-3-(2,3-dihydro-1-benzofuran-5-yl)-2-pyridin-2-yl-3,4-dihydro-1H-pyrrolo[3,4-b]quinolin-9-one
• CHEMBL369621
• DTXSID60462125
• 374927-41-0
• BDBM50163576
• (R)-3-(2,3-Dihydro-benzofuran-5-yl)-2-pyridin-2-yl-1,2,3,4-tetrahydro-pyrrolo[3,4-b]quinolin-9-one
• SCHEMBL5530466

• Inchi： InChI=1S/C24H19N3O2/c28-24-17-5-1-2-6-19(17)26-22-18(24)14-27(21-7-3-4-11-25-21)23(22)16-8-9-20-15(13-16)10-12-29-20/h1-9,11,13,23H,10,12,14H2,(H,26,28)/t23-/m1/s1
• InChI Key： NPQHDOLBQQVPMG-HSZRJFAPSA-N
• SMILES： C1COC2=C1C=C(C=C2)C3C4=C(CN3C5=CC=CC=N5)C(=O)C6=CC=CC=C6N4

Computed Properties

• Exact Mass: 381.14787
• Monoisotopic Mass: 381.147726857g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 2
• Complexity: 692
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54.5Ų
• XLogP3: 3.7

Experimental Properties

• PSA: 54.46